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Abstract

This technical guide provides a comprehensive overview of 6-Cyclopropylpicolinic acid, a
heterocyclic carboxylic acid of significant interest in medicinal chemistry and drug discovery.
The document details its chemical identifiers, including its CAS number, molecular formula, and
structure. It further outlines key physicochemical properties, safety and handling protocols, and
representative methodologies for its synthesis and analytical characterization. The guide also
explores the established and potential applications of 6-Cyclopropylpicolinic acid and its
derivatives, particularly focusing on their roles as versatile scaffolds in the development of
novel therapeutic agents. This document is intended to serve as a valuable resource for
researchers, chemists, and professionals in the field of drug development.

Core Chemical Identifiers

6-Cyclopropylpicolinic acid is a derivative of picolinic acid, featuring a cyclopropyl substituent
at the 6-position of the pyridine ring. This unique combination of a rigid, strained cyclopropyl
group and the chelating picolinic acid moiety imparts distinct chemical and biological

properties.
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Physicochemical Properties

The physicochemical properties of 6-Cyclopropylpicolinic acid are crucial for its handling,
formulation, and biological activity. While extensive experimental data for this specific molecule
is not readily available in public literature, properties can be estimated based on its structural
analogues.

( )

@ FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

. J

Safety, Handling, and Storage

Given the absence of a specific Safety Data Sheet (SDS) for 6-Cyclopropylpicolinic acid, a
precautionary approach based on related chemical structures is recommended. Picolinic acid
derivatives and cyclopropyl-containing compounds may exhibit irritant properties.

3.1. Hazard Identification (Presumed)
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e GHS Pictograms:

o (Irritant)

o (Corrosive - potential for eye damage)
» Potential Hazard Statements:
o H315: Causes skin irritation.
o H319: Causes serious eye irritation.
o H335: May cause respiratory irritation.
3.2. Recommended Handling Procedures
o Work in a well-ventilated area, preferably in a chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including safety glasses with side
shields, chemical-resistant gloves (e.g., nitrile), and a lab coat.

e Avoid inhalation of dust or fumes.

e Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water.
3.3. Storage Recommendations

o Store in a tightly sealed container in a cool, dry place.[1]

e Recommended storage temperature is 2-8°C.[1]

o Keep away from strong oxidizing agents and strong bases.

Synthesis and Characterization

The synthesis of 6-Cyclopropylpicolinic acid can be approached through various synthetic
routes, often involving the introduction of the cyclopropyl group onto a pre-existing pyridine ring
or the construction of the pyridine ring itself.
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4.1. Exemplary Synthetic Pathway

A plausible synthetic route involves a cross-coupling reaction, such as a Suzuki or Negishi
coupling, between a suitable 6-halopicolinate and a cyclopropylboronic acid derivative or a
cyclopropylzinc reagent, followed by hydrolysis of the resulting ester.
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Caption: A representative synthetic workflow for 6-Cyclopropylpicolinic acid.

4.2. Analytical Characterization

The identity and purity of 6-Cyclopropylpicolinic acid are typically confirmed using a
combination of spectroscopic and chromatographic techniques.

4.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

e 'H NMR (400 MHz, DMSO-ds):

o &12.5-13.5 (s, 1H, COOH)

o 0 7.8-8.0 (m, 2H, Ar-H)

o &7.4-7.6 (M, 1H, Ar-H)

o 0 2.0-2.2 (m, 1H, cyclopropyl-CH)
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o 6 0.9-1.2 (m, 4H, cyclopropyl-CHz)

e 13C NMR (100 MHz, DMSO-ds):

o &~165 (C=0)

o &~160 (Ar-C)

o &~148 (Ar-C)

o &~138 (Ar-CH)

o & ~125 (Ar-CH)

o &~120 (Ar-CH)

o o ~15 (cyclopropyl-CH)

o 0 ~10 (cyclopropyl-CHz)

4.2.2. Mass Spectrometry (MS)

o Electrospray lonization (ESI-MS):

o Calculated for CoHoNO2 [M+H]*: 164.0657

o Calculated for CoHoNO2 [M-H]~: 162.0504

4.2.3. High-Performance Liquid Chromatography (HPLC)

A reverse-phase HPLC method can be developed for purity assessment and quantification.
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Applications in Drug Discovery and Development

The incorporation of a cyclopropyl group into small molecules is a well-established strategy in
medicinal chemistry to enhance metabolic stability, potency, and selectivity, while modulating
physicochemical properties.[2][3] The picolinic acid scaffold is a known privileged structure in
drug design, often acting as a bidentate chelator of metal ions in enzyme active sites.[4] The
combination of these two moieties in 6-Cyclopropylpicolinic acid makes it a valuable building
block for the synthesis of novel therapeutic agents.

5.1. Rationale for Use in Medicinal Chemistry

( )

@ FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: The strategic role of the 6-Cyclopropylpicolinic acid scaffold in drug design.
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5.2. Potential Therapeutic Areas

Derivatives of 6-Cyclopropylpicolinic acid could be investigated for a range of therapeutic
applications, including:

Oncology: As inhibitors of kinases or other enzymes involved in cancer cell proliferation and
survival.

Infectious Diseases: As antibacterial or antiviral agents, potentially targeting metalloenzymes
essential for pathogen replication.

Inflammatory Diseases: As modulators of inflammatory pathways.

Neurological Disorders: Targeting enzymes or receptors in the central nervous system.

Conclusion

6-Cyclopropylpicolinic acid represents a promising and versatile building block for the
development of novel small molecule therapeutics. Its unique structural features, combining the
benefits of a cyclopropyl ring with the chelating properties of a picolinic acid, offer medicinal
chemists a valuable tool for optimizing drug candidates. This technical guide provides a
foundational understanding of its chemical identity, properties, and potential applications,
serving as a catalyst for further research and development in this exciting area of medicinal
chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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